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Compound of Interest

Compound Name: 4-(2-Chloroethyl)benzaldehyde

CAS No.: 103076-33-1

Cat. No.: B1339278

Get Quote

Technical Monograph: 4-(2-
Chloroethyl)benzaldehyde
A Bifunctional Homobenzylic Linker for Drug Discovery

Chemical Identity & Physical Properties
4-(2-Chloroethyl)benzaldehyde (CAS: 103076-33-1) serves as a versatile "homobenzylic"

building block.[1] Unlike benzylic halides (e.g., 4-chloromethylbenzaldehyde), which are highly

unstable and prone to hydrolysis, the 2-chloroethyl motif offers a balance of stability and

reactivity. This allows researchers to manipulate the aldehyde functionality without prematurely

engaging the alkyl chloride, or vice versa.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis Pathways
The preparation of 4-(2-chloroethyl)benzaldehyde requires strategies that avoid the oxidation

of the alkyl chain or the reduction of the aldehyde. Two primary routes are recommended

based on scale and available starting materials.

Route A: Chlorination of 4-(2-
Hydroxyethyl)benzaldehyde (Laboratory Scale)
This is the preferred method for high-purity applications (e.g., late-stage functionalization).

Precursor: 4-(2-Hydroxyethyl)benzaldehyde.

Reagent: Thionyl Chloride (SOCl₂) or Phosphoryl Chloride (POCl₃).

Solvent: Dichloromethane (DCM) or Toluene.

Mechanism: The hydroxyl group attacks the sulfur/phosphorus center, creating a good

leaving group, which is then displaced by chloride in an Sɴ2 fashion.

Why this route? It generates gaseous byproducts (SO₂, HCl), simplifying purification to a

solvent wash or short-path distillation.

Route B: Vilsmeier-Haack Formylation (Industrial Scale)
For large-scale production, functionalizing the aromatic ring directly is more cost-effective.
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Precursor: (2-Chloroethyl)benzene.[1][2]

Reagents: POCl₃ + DMF (Vilsmeier Reagent).

Conditions: Heating at 70–90°C followed by acidic hydrolysis.

Selectivity: The alkyl group is an ortho/para director. Due to steric hindrance of the ethyl

chloride chain, para substitution is favored, but isomer separation (distillation/crystallization)

is required to remove the ortho byproduct.

Visualization: Synthesis Logic
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Caption: Figure 1. Convergent synthetic pathways highlighting the Nucleophilic Substitution

(Route A) and Electrophilic Aromatic Substitution (Route B) strategies.

Reactivity Profile & Applications
The compound's value lies in its orthogonal reactivity. It possesses two electrophilic sites with

distinct "hardness" and activation requirements.

Site 1: The Aldehyde (Hard Electrophile)
Primary Use: Reductive Amination.
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Protocol: Reaction with primary/secondary amines in the presence of NaBH(OAc)₃.

Application: This anchors the molecule to a pharmacophore (e.g., a piperazine ring) without

disturbing the chloride.

Condensation: Supports Wittig or Knoevenagel condensations to extend the carbon chain.

Site 2: The Alkyl Chloride (Soft Electrophile)
Primary Use: Nucleophilic Substitution (Sɴ2).

Reactivity Note: The chloride is on a primary carbon but is "homobenzylic." It is less reactive

than a benzylic chloride (no resonance stabilization of the transition state) but stable enough

to survive aldehyde manipulations.

Activation: Often requires converting the Chloride to an Iodide (Finkelstein reaction using NaI

in Acetone) to accelerate substitution with weaker nucleophiles.

Elimination Risk: Treatment with strong, bulky bases (e.g., t-BuOK) can cause E2

elimination, yielding 4-vinylbenzaldehyde.

Experimental Workflow: Divergent Synthesis
The following diagram illustrates how to sequence reactions to avoid side products.
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Caption: Figure 2. Orthogonal reaction sequences. Path A is generally preferred to prevent

polymerization of the aldehyde during harsh substitution conditions.

Handling & Safety (MSDS Highlights)
As an alkylating agent and an aldehyde, strict safety protocols are required.

Acute Toxicity: Harmful if swallowed or inhaled.

Genotoxicity Warning: Alkyl chlorides are potential genotoxins (alkylating agents). Handle in

a fume hood with double gloving (Nitrile/Laminate).

Skin/Eye: Causes severe irritation. The aldehyde moiety can be a sensitizer.

Storage: Store at 2–8°C under Argon/Nitrogen. Aldehydes oxidize to benzoic acids over time;

the alkyl chloride is hydrolytically stable but should be kept dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(2-Chloroethyl)benzaldehyde CAS number and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339278#4-2-chloroethyl-benzaldehyde-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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